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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776 Get Quote

An In-depth Technical Guide to Methyl Cyclopentanecarboxylate

CAS Number: 4630-80-2

This technical guide provides a comprehensive overview of methyl cyclopentanecarboxylate,

a significant organic compound in various research and industrial applications. The document

details its chemical and physical properties, safety and handling guidelines, and established

experimental protocols for its synthesis.

Chemical Identity and Structure
Methyl cyclopentanecarboxylate is an organic ester derived from cyclopentanecarboxylic

acid and methanol.[1] It is characterized by a five-membered cyclopentane ring attached to a

methoxycarbonyl group.[1] This structure imparts properties that make it a useful intermediate

in organic synthesis and a component in fragrance formulations.[1][2]
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Identifier Value

CAS Number 4630-80-2[1][3][4][5][6]

Molecular Formula C₇H₁₂O₂[1][3][4][5][7]

Molecular Weight 128.17 g/mol [3][6][7]

IUPAC Name Methyl cyclopentanecarboxylate

Synonyms

Cyclopentanecarboxylic acid methyl ester, 1-

(Methoxycarbonyl)cyclopentane, Methyl

cyclopentanoate[1][4][6]

InChI Key IIHIJFJSXPDTNO-UHFFFAOYSA-N[1][4][5][6]

SMILES C(OC)(=O)C1CCCC1[1]

Physicochemical Properties
Methyl cyclopentanecarboxylate is a colorless to nearly colorless liquid with a characteristic

pleasant, fruity odor.[1][2] It is soluble in organic solvents but has limited solubility in water.[2]

Property Value

Appearance Colorless to almost colorless clear liquid[6]

Melting Point 77-78°C[6][8]

Boiling Point 81-82°C at 5 mmHg[6][8]

Density 1.014 g/cm³[6][8]

Refractive Index (n²⁵D) 1.4341 - 1.4360[6][8][9]

Flash Point 81-82°C at 5 mmHg[6][8]

Storage Temperature
Room Temperature, sealed in a dry

environment[6]

Safety and Handling
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Methyl cyclopentanecarboxylate is classified as a flammable liquid and vapor. It is also

considered harmful if swallowed.[7][10] Proper safety precautions, including the use of

personal protective equipment, are essential when handling this compound.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids GHS02 Warning
H226: Flammable

liquid and vapor[6]

Acute Toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed[7][10]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[7][11]

P233: Keep container tightly closed.[6]

P240: Ground/bond container and receiving equipment.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][11]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[7]

P403 + P235: Store in a well-ventilated place. Keep cool.[6]

Applications
Due to its chemical properties and pleasant odor, methyl cyclopentanecarboxylate finds use

in several areas:

Fragrance and Flavoring: It is utilized as a flavoring agent and in the fragrance industry to

impart a fruity scent.[1][2]

Chemical Synthesis: It serves as a versatile intermediate in the synthesis of more complex

organic compounds.[1][2]
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Pharmaceutical Intermediate: It is an important intermediate in the synthesis of

pharmaceuticals, such as the Janus kinase inhibitor, Ruxolitinib.[2][8]

Research: In laboratory settings, it is used in studies related to enzyme inhibition, including

serine proteases, and has been investigated for its anti-inflammatory and anti-cancer

properties.[12]

Experimental Protocols
Synthesis via Favorskii Rearrangement
A common method for preparing methyl cyclopentanecarboxylate is through the Favorskii

rearrangement of 2-chlorocyclohexanone with sodium methoxide.[9]

Methodology:

A suspension of sodium methoxide (1.07 moles) in anhydrous ether (330 ml) is prepared in a

three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel.[9]

A solution of 2-chlorocyclohexanone (1 mole) in dry ether (30 ml) is added dropwise to the

stirred suspension over approximately 40 minutes, regulating the exothermic reaction by the

rate of addition.[9]

After the addition is complete, the mixture is stirred and heated under reflux for 2 hours.[9]

The mixture is then cooled, and water is added to dissolve the salts.[9]

The ethereal layer is separated, and the aqueous layer is extracted twice with 50 ml portions

of ether.[9]

The combined ethereal solutions are washed successively with 5% hydrochloric acid, 5%

aqueous sodium bicarbonate solution, and saturated sodium chloride solution.[9]

The ether solution is dried over magnesium sulfate, filtered, and the ether is removed by

distillation.[9]

The crude ester is purified by fractional distillation to yield methyl cyclopentanecarboxylate
(72-78 g).[9]
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Synthesis from Cyclopentanecarboxylic Acid
An alternative synthesis involves the esterification of cyclopentanecarboxylic acid.[6]

Methodology:

Cyclopentanecarboxylic acid (87.6 mmol) is dissolved in anhydrous dichloromethane (100

mL) in an oven-dried flask.[6]

Oxalyl chloride (105.1 mmol) is added dropwise, followed by 2 drops of DMF as a catalyst.

The reaction proceeds for 7 hours.[6]

The mixture is concentrated under vacuum.[6]

The residue is dissolved in methanol (25 mL) and the reaction is continued for 19 hours.[6]

After the reaction is complete, the mixture is again concentrated under vacuum.[6]

The residue is redissolved in dichloromethane (100 mL) and washed sequentially with

saturated sodium bicarbonate solution and brine.[6]

The combined organic layers are dried with anhydrous sodium sulfate, filtered, and

concentrated.[6]

The final product is purified by simple distillation to afford methyl cyclopentanecarboxylate
as a colorless oil (85% yield).[6]

Visualizations
The following diagrams illustrate the chemical classification and a typical synthesis workflow for

methyl cyclopentanecarboxylate.
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Figure 1: Chemical Classification
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Caption: Figure 1: Chemical Classification of Methyl Cyclopentanecarboxylate.
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Figure 2: Synthesis Workflow
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Caption: Figure 2: Workflow for Synthesis via Favorskii Rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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